Cas no 2580252-32-8 (tert-butyl 2-3-(aminomethyl)oxolan-3-ylacetate)

• Product Name: tert-butyl 2-3-(aminomethyl)oxolan-3-ylacetate
• CAS No: 2580252-32-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5663031
• PubChem ID: 165892655
• Update Time: 2025-10-23

tert-butyl 2-3-(aminomethyl)oxolan-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27726555
• tert-butyl 2-[3-(aminomethyl)oxolan-3-yl]acetate
• 2580252-32-8
• tert-butyl 2-3-(aminomethyl)oxolan-3-ylacetate

• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(13)6-11(7-12)4-5-14-8-11/h4-8,12H2,1-3H3
• InChI Key： CXBRPAHCMNJJLW-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(CC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 2-3-(aminomethyl)oxolan-3-ylacetate

tert-butyl 2-(3-(aminomethyl)oxolan-3-yl)acetate (CAS No. 2580252-32-8): A Comprehensive Overview

tert-butyl 2-(3-(aminomethyl)oxolan-3-yl)acetate (commonly referred to as tert-butyl 2-(aminomethyloxolan-3-yl)acetate) is a chemical compound with the CAS registry number 2580252-32-8. This compound belongs to the class of esters and is characterized by its unique structure, which includes a tert-butyl group, an acetate moiety, and an oxolane ring substituted with an aminomethyl group. The molecule's structure contributes to its versatile chemical properties, making it a subject of interest in various research and industrial applications.

The tert-butyl group in the compound provides steric hindrance, which can influence the compound's reactivity and solubility properties. The oxolane ring, also known as a tetrahydrofuran ring, adds flexibility and can participate in various chemical reactions, such as nucleophilic substitutions or additions. The presence of the aminomethyl group introduces basicity and potential for hydrogen bonding, which can be advantageous in drug design or as intermediates in organic synthesis.

Recent studies have highlighted the potential of tert-butyl 2-(aminomethyloxolan-3-yl)acetate in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, the compound has been utilized in the synthesis of peptide analogs and other bioactive agents due to its ability to form stable amide bonds under mild conditions. Additionally, its unique structure allows for further functionalization, enabling the creation of complex molecular architectures.

In terms of synthesis, tert-butyl 2-(aminomethyloxolan-3-yl)acetate can be prepared through various methods. One common approach involves the esterification of an appropriate alcohol with tert-butyl acetate under acidic or enzymatic catalysis. Another method entails nucleophilic substitution reactions where the oxolane ring acts as a leaving group. These synthetic routes are well-documented in organic chemistry literature and are amenable to large-scale production.

The compound's applications extend beyond medicinal chemistry. It has been employed in polymer science as a crosslinking agent due to its ability to form durable networks when subjected to thermal or photochemical activation. Furthermore, its compatibility with various solvents and its stability under physiological conditions make it a valuable component in formulations for drug delivery systems.

From an environmental perspective, understanding the fate and behavior of tert-butyl 2-(aminomethyloxolan-3-yl)acetate is crucial for assessing its impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes rapid microbial degradation, particularly in aquatic environments, which reduces its persistence in the environment.

In conclusion, tert-butyl 2-(aminomethyloxolan-3-yl)acetate (CAS No. 2580252-32-8) is a versatile chemical compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.